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GPR40 Signaling Pathway in Pancreatic β-Cells
The activation of GPR40 by an agonist initiates a cascade of intracellular events that augment

insulin secretion. GPR40 primarily couples to the Gαq/11 protein subunit.[3] This coupling

activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into two secondary messengers: inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG).[3][4]

IP3 binds to its receptors on the endoplasmic reticulum (ER), triggering the release of stored

calcium (Ca2+) into the cytoplasm.[3][4] The resulting increase in intracellular Ca2+

concentration is a key signal for the exocytosis of insulin-containing granules.[4]

Simultaneously, DAG activates protein kinase C (PKC), which can further potentiate insulin

secretion through various downstream mechanisms.[5] Some GPR40 agonists, particularly

those classified as ago-allosteric modulators (AgoPAMs), may also engage Gαs signaling,

leading to an increase in cyclic AMP (cAMP) levels, further amplifying the insulin secretory

response.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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